Mibefradil dihydrochloride hydrate

• Molecular Formula: C29H42Cl2FN3O4
• Molecular Weight: 586.6 g/mol
• InChI: InChI=1S/C29H38FN3O3.2ClH.H2O/c1-20(2)28-23-12-11-22(30)18-21(23)13-14-29(28,36-27(34)19-35-4)15-17-33(3)16-7-10-26-31-24-8-5-6-9-25(24)32-26;;;/h5-6,8-9,11-12,18,20,28H,7,10,13-17,19H2,1-4H3,(H,31,32);2*1H;1H2/t28-,29-;;;/m0.../s1
• InChIKey: IZSWBBGKLWFDOC-YKXHUFBBSA-N

Mibefradil: T-Type Calcium Channel Blocker for Research

Mibefradil dihydrochloride hydrate (Ro 40-5967) is a tetralol-derivative calcium channel blocker that exhibits moderate selectivity for T-type (low-voltage-activated) calcium channels over L-type (high-voltage-activated) channels, with IC50 values of 2.7 μM and 18.6 μM, respectively [1]. It is a nondihydropyridine compound with distinct pharmacological properties including a long terminal elimination half-life of approximately 22 hours [2] and a lack of negative inotropy at therapeutic concentrations, which distinguishes it from conventional L-type antagonists such as verapamil and diltiazem [3].

T-type calcium channel electrophysiology tool

CYP3A4 mechanism-based inactivation studies

Ischemia-reperfusion cardioprotection signaling models

• [1] Bezprozvanny I, Tsien RW. Voltage-dependent blockade of diverse types of voltage-gated Ca2+ channels expressed in Xenopus oocytes by the Ca2+ channel antagonist mibefradil (Ro 40-5967). Mol Pharmacol. 1995;48(3):540-549. View Source
• [2] Welker HA, Wiltshire H, Bullingham R. Clinical pharmacokinetics of mibefradil. Clin Pharmacokinet. 1998;35(6):405-423. View Source
• [3] Billups SJ, Carter BL. Mibefradil: a new class of calcium-channel antagonists. Ann Pharmacother. 1998;32(6):659-671. View Source

Why Mibefradil Cannot Be Replaced by Conventional L-Type Blockers

Substituting mibefradil dihydrochloride hydrate with conventional calcium channel blockers such as nifedipine, verapamil, or diltiazem introduces confounding variables that compromise experimental reproducibility and clinical interpretation. Unlike pure L-type antagonists, mibefradil's combined T-type and L-type blockade produces a distinct hemodynamic profile characterized by gradual blood pressure reduction without reflex tachycardia or negative inotropy [1]. Furthermore, mibefradil's potent inhibition of CYP3A4 and CYP2D6 isoforms [2] and its long half-life (22 hours) [3] create pharmacokinetic properties that are not shared by other agents in this class. These pharmacodynamic and pharmacokinetic divergences render generic substitution invalid for studies requiring precise T-type channel interrogation or for applications where avoiding drug-drug interactions is critical.

T-type over L-type selectivity

Conventional CCBs show L-type dominance or non-selective block

Rapid irreversible CYP3A4 inactivation

Verapamil/diltiazem exhibit moderate reversible inhibition

Distinct tetralol binding site on L-type channel

No overlap with dihydropyridine, phenylalkylamine, or benzothiazepine sites

• [1] Kobrin I, Charlon V, Lindberg E, Pordy R. Mibefradil - a new T-channel selective calcium-antagonist. Medicamentos de Actualidad. 1997;33(8):523-542. View Source
• [2] MIMS. Mibefradil: Drug Interactions. MIMS Philippines. View Source
• [3] Welker HA, Wiltshire H, Bullingham R. Clinical pharmacokinetics of mibefradil. Clin Pharmacokinet. 1998;35(6):405-423. View Source

Mibefradil: Differentiation Evidence vs. Conventional CCBs

T-Type vs. L-Type Selectivity in Native Cardiomyocytes

Mibefradil dihydrochloride hydrate demonstrates moderate but quantifiable selectivity for T-type calcium channels relative to L-type channels, a property not shared by conventional calcium antagonists. In vitro, mibefradil inhibits T-type currents with an IC50 of 2.7 μM and L-type currents with an IC50 of 18.6 μM, yielding a T/L selectivity ratio of approximately 6.9 [1]. In contrast, nifedipine, verapamil, and diltiazem exhibit preferential L-type blockade with minimal to no T-type activity at therapeutic concentrations. In isolated resistance arteries, nifedipine potently blocked L-type-mediated tonic contractions with an IC50 of 1.1–5.4 nM, whereas mibefradil's IC50 for tonic responses ranged from 19.6–178.9 nM [2]. This indicates that while mibefradil is a less potent L-type antagonist, its unique T-type inhibition confers a distinct pharmacological signature.

T/L Selectivity

Head-to-head

Mibefradil T/L 1.3±0.1 vs diltiazem 0.8±0.1 (p<0.05)

Reported T-type preference in native myocytes

Patch-clamp, guinea-pig ventricular myocytes

Evidence Dimension	Calcium channel subtype selectivity (IC50 values and T/L ratio)
Target Compound Data	T-type IC50: 2.7 μM; L-type IC50: 18.6 μM; T/L selectivity ratio: ~6.9
Comparator Or Baseline	Nifedipine: L-type IC50 = 1.1–5.4 nM (no T-type activity); Verapamil and Diltiazem: predominant L-type blockers (no quantitative T-type IC50 reported)
Quantified Difference	Mibefradil is approximately 6.9-fold more selective for T-type over L-type channels; nifedipine is >1000-fold more potent at L-type channels than mibefradil but lacks T-type activity.
Conditions	Whole-cell patch clamp in Xenopus oocytes expressing voltage-gated calcium channels [1]; isometric wire myography in rat mesenteric, renal, coronary, and basilar small arteries (K+-induced depolarization) [2]

Why This Matters

For researchers requiring selective T-type calcium channel inhibition without confounding L-type blockade, mibefradil dihydrochloride hydrate provides a 6.9-fold T/L selectivity window unavailable with standard calcium channel blockers.

• [1] Bezprozvanny I, Tsien RW. Voltage-dependent blockade of diverse types of voltage-gated Ca2+ channels expressed in Xenopus oocytes by the Ca2+ channel antagonist mibefradil (Ro 40-5967). Mol Pharmacol. 1995;48(3):540-549. View Source
• [2] van der Lee R, Pfaffendorf M, van Zwieten PA. Comparative effects of mibefradil and other calcium antagonists on resistance arteries of different end organs. Fundam Clin Pharmacol. 1999;13(2):198-203. View Source

Mechanism-Based CYP3A4 Inactivation Potency

In a multicenter, double-masked, randomized, forced-titration trial, mibefradil 100 mg once daily demonstrated significantly greater blood pressure reduction compared to diltiazem CD 360 mg once daily. After 12 weeks, the mean reduction from baseline in trough sitting diastolic blood pressure (SDBP) was -14.3 ± 6.6 mm Hg with mibefradil versus -11.7 ± 7.4 mm Hg with diltiazem CD, a difference of 2.6 mm Hg (P < 0.05) [1]. Additionally, 82% of mibefradil-treated patients achieved a clinically meaningful response (≥10 mm Hg SDBP reduction or normalization to ≤90 mm Hg) compared to 72% of diltiazem-treated patients [1].

CYP3A4 Inactivation

Head-to-head

IC₅₀ 46-fold lower vs verapamil; k_inact 5.7× faster vs diltiazem

Reported rapid, irreversible heme destruction kinetics

Human liver microsomes, NADPH pre-incubation

Evidence Dimension	Trough sitting diastolic blood pressure (SDBP) reduction after 12 weeks
Target Compound Data	-14.3 ± 6.6 mm Hg (mibefradil 100 mg QD)
Comparator Or Baseline	-11.7 ± 7.4 mm Hg (diltiazem CD 360 mg QD)
Quantified Difference	2.6 mm Hg greater reduction with mibefradil (P < 0.05)
Conditions	Multicenter, double-masked, randomized, forced-titration, parallel-group trial; n=239 patients with mild-to-moderate essential hypertension (baseline SDBP 95–114 mm Hg); 4 weeks at initial dose (mibefradil 50 mg or diltiazem CD 180 mg) followed by 8 weeks at forced-titrated dose

Why This Matters

In procurement decisions for hypertension research, mibefradil dihydrochloride hydrate offers quantifiably greater efficacy at a lower milligram dose compared to diltiazem CD, enabling more robust experimental outcomes.

• [1] Bittar N. Comparative antihypertensive effectiveness of once-daily mibefradil and diltiazem CD. Mibefradil Hypertension Study Group. Clin Ther. 1997;19(5):954-962. View Source

Cardiac Contractility Safety Window vs. Nifedipine and Verapamil

In a multicenter, double-masked, randomized, parallel-design trial comparing flexible-titration regimens, mibefradil 50–100 mg once daily and amlodipine 5–10 mg once daily produced statistically equivalent reductions in SDBP (-11.7 ± 6.4 mm Hg vs -11.9 ± 6.9 mm Hg, respectively) [1]. However, the incidence of leg edema—a common dose-limiting adverse effect of dihydropyridine calcium channel blockers—was significantly lower in the mibefradil group: 7% versus 17% in the amlodipine group (P = 0.009) [1]. This represents a 59% relative reduction in leg edema incidence.

Contractility Threshold

Reported

Negative inotropy >10 μM vs nifedipine >0.001 μM, verapamil >0.01 μM

Higher contractility threshold in human ventricular tissue

Isometric force, failing heart papillary muscle

Evidence Dimension	Incidence of leg edema after 12 weeks of treatment
Target Compound Data	7% (mibefradil 50–100 mg QD, n=146)
Comparator Or Baseline	17% (amlodipine 5–10 mg QD, n=150)
Quantified Difference	10 percentage point absolute reduction (59% relative reduction); P = 0.009
Conditions	Multicenter, double-masked, randomized, flexible-titration, parallel-design trial; 296 patients with essential hypertension (baseline SDBP 95–114 mm Hg); 12-week active treatment period

Why This Matters

For long-term in vivo studies where peripheral edema confounds data interpretation or animal welfare assessments, mibefradil dihydrochloride hydrate provides equivalent antihypertensive efficacy with a significantly improved tolerability profile compared to amlodipine.

• [1] Karch FE, Pordy R, Gumbiner D, et al. Comparative efficacy and tolerability of two long-acting calcium antagonists, mibefradil and amlodipine, in essential hypertension. Mibefradil Hypertension Study Group. Clin Ther. 1997;19(6):1368-1378. View Source

Atrioventricular Conduction Safety vs. Verapamil and Diltiazem

In a double-blind forced-titration study of moderate-to-severe hypertensives with confirmed ambulatory hypertension, mibefradil (50–150 mg) demonstrated superior efficacy compared to nifedipine GITS (30–90 mg). At maximal dosage, patients treated with mibefradil experienced a greater reduction in clinic and ambulatory diastolic blood pressures (P < 0.05) and a higher response rate of 86% compared to 69% with nifedipine GITS [1]. Trough-to-peak ratios for both systolic and diastolic blood pressures exceeded 90% at each dose level for mibefradil, indicating consistent 24-hour blood pressure control [1].

AV Conduction

Reported trial

PQ prolongation 15.6 ms vs verapamil 44.0 ms (p<0.05)

Less AV conduction prolongation at tested dose

Phase II crossover, n=18 hypertensive patients

Evidence Dimension	Response rate (clinic and ambulatory diastolic blood pressure reduction) at maximal dosage
Target Compound Data	86% response rate (mibefradil 50–150 mg ± lisinopril 20 mg)
Comparator Or Baseline	69% response rate (nifedipine GITS 30–90 mg ± lisinopril 20 mg)
Quantified Difference	17 percentage point absolute increase in response rate; P < 0.05 for DBP reduction
Conditions	Double-blind forced-titration study; 71 moderate-to-severe hypertensives with ambulatory hypertension; monotherapy or combined with lisinopril 20 mg

Why This Matters

In studies modeling resistant or severe hypertension, mibefradil dihydrochloride hydrate offers quantifiably greater blood pressure control and a higher probability of achieving target response compared to nifedipine GITS.

• [1] Lacourcière Y, Poirier L, Lefebvre J, Archambault F, Dalle Ave S, Ward C, Lindberg E. The antihypertensive efficacy of the novel calcium antagonist mibefradil in comparison with nifedipine GITS in moderate to severe hypertensives with ambulatory hypertension. Am J Hypertens. 1997;10(2):189-196. View Source

Antihypertensive Efficacy and Edema Profile vs. Diltiazem and Amlodipine

Mibefradil dihydrochloride hydrate exhibits a terminal elimination half-life of approximately 22 hours (range 17–25 hours) following multiple oral doses of 50–100 mg once daily, with absolute bioavailability around 80% and clearance of 5.7–7.5 L/h [1]. Plasma protein binding exceeds 99.5%, predominantly to alpha-1 acid glycoprotein [1]. Critically, mibefradil is a potent inhibitor of CYP3A4 and CYP2D6, which leads to clinically significant drug interactions [2]. In contrast, amlodipine (half-life 30–50 hours) does not significantly inhibit CYP3A4, while diltiazem and verapamil are moderate CYP3A4 inhibitors with shorter half-lives (3–8 hours). This CYP inhibition liability led to the voluntary market withdrawal of mibefradil [1], making it a valuable tool compound for studying mechanism-based CYP inactivation and drug-drug interaction modeling.

BP & Edema Profile

Reported trial

SDBP −14.0 vs diltiazem −9.5 mmHg; edema 4.2% vs amlodipine 33.6%

Reported trough BP change and edema incidence

Pooled RCTs, n=640, mild-moderate hypertension

Evidence Dimension	Terminal elimination half-life and CYP3A4 inhibition profile
Target Compound Data	Half-life: ~22 hours (17–25 hours); Potent CYP3A4 and CYP2D6 inhibitor
Comparator Or Baseline	Amlodipine: half-life 30–50 hours, minimal CYP3A4 inhibition; Verapamil/Diltiazem: half-life 3–8 hours, moderate CYP3A4 inhibition
Quantified Difference	Mibefradil uniquely combines a long half-life with potent, mechanism-based CYP3A4 inhibition; this profile is not replicated by other calcium channel blockers.
Conditions	Multiple-dose pharmacokinetic studies in healthy volunteers and hypertensive patients; CYP inhibition assessed via in vitro human liver microsomes and clinical drug interaction studies

Why This Matters

For pharmacologists studying CYP-mediated drug interactions or requiring a calcium channel blocker with sustained 24-hour target engagement, mibefradil dihydrochloride hydrate offers a distinct pharmacokinetic signature unavailable with amlodipine, verapamil, or diltiazem.

• [1] Welker HA, Wiltshire H, Bullingham R. Clinical pharmacokinetics of mibefradil. Clin Pharmacokinet. 1998;35(6):405-423. View Source
• [2] MIMS. Mibefradil: Drug Interactions. MIMS Philippines. View Source

Hemodynamically Independent Cardioprotection in Ischemia-Reperfusion

Mibefradil dihydrochloride hydrate exhibits high aqueous solubility (>20 mg/mL in water) but is insoluble in absolute ethanol . This solubility profile enables versatile formulation in aqueous buffers and cell culture media for in vitro and in vivo applications. In comparison, the free base form of mibefradil has substantially lower aqueous solubility, while the hydrochloride salt without hydration may exhibit different dissolution characteristics. The hydrate form's defined water content (xH2O) contributes to its reproducible handling and dissolution behavior.

Infarct Size

Head-to-head

IS 1.9% (mibefradil) vs 15.3% (placebo), p<0.05

Infarct size reduction in pig ischemia-reperfusion model

K_ATP channel-dependent, glibenclamide-reversible

Evidence Dimension	Aqueous solubility at room temperature
Target Compound Data	H2O: soluble >20 mg/mL; absolute ethanol: insoluble
Comparator Or Baseline	Mibefradil free base: limited aqueous solubility (exact value not available); Anhydrous hydrochloride: potentially different hydration-dependent dissolution
Quantified Difference	>20 mg/mL aqueous solubility supports preparation of stock solutions up to at least 35 mM
Conditions	Solubility determined per vendor technical datasheets (Sigma-Aldrich/Merck Millipore) at ambient temperature

Why This Matters

For researchers requiring consistent and reproducible solution preparation for cell-based assays or in vivo dosing, the dihydrochloride hydrate salt form provides defined aqueous solubility that facilitates accurate concentration calculations and minimizes precipitation artifacts.

Mibefradil: Research Application Scenarios

T-Type Channel Dissection in Cardiac and Neuronal Tissue

In electrophysiological studies requiring selective inhibition of T-type calcium currents without complete ablation of L-type function, mibefradil dihydrochloride hydrate at concentrations up to 10 μM provides a ~6.9-fold selectivity window (T-type IC50: 2.7 μM vs L-type IC50: 18.6 μM) [1]. This makes it the preferred tool compound for isolating T-type contributions in native cell preparations where genetic knockout is not feasible. Conventional L-type antagonists such as nifedipine, verapamil, and diltiazem lack meaningful T-type activity and thus cannot serve this purpose.

CYP3A4 Inactivation Positive Control for DDI Studies

For rodent models of essential hypertension where sustained blood pressure lowering is required over weeks, mibefradil dihydrochloride hydrate (50–100 mg/kg/day equivalent) offers superior efficacy to diltiazem (2.6 mm Hg greater SDBP reduction) [1] and significantly less peripheral edema than amlodipine (7% vs 17% incidence) [2]. This combination of efficacy and tolerability makes mibefradil advantageous for chronic studies where edema confounds hemodynamic measurements or compromises animal welfare compliance.

Cardioprotection Without Hemodynamic Confounding

Mibefradil dihydrochloride hydrate serves as a prototypical tool for studying mechanism-based inhibition (MBI) of CYP3A4 in vitro and in vivo. Its potent, time-dependent CYP3A4 inactivation [1] combined with a 22-hour half-life [2] provides a sustained inhibitory effect not observed with reversible CYP3A4 inhibitors. This makes it valuable for preclinical drug interaction studies, hepatocyte models of CYP downregulation, and validation of physiologically-based pharmacokinetic (PBPK) models of MBI.

Hypertension Models with Reduced Edema Liability

The dihydrochloride hydrate salt form's aqueous solubility exceeding 20 mg/mL [1] enables straightforward preparation of concentrated stock solutions in water, saline, or buffer for cell culture experiments, isolated tissue bath studies, and intraperitoneal or oral gavage dosing in rodents. This eliminates the need for organic co-solvents such as DMSO or ethanol that can introduce vehicle-related artifacts in sensitive assays.

Application

Selection Property

Validation Focus

T-type calcium current studies

T/L selectivity ratio >1 in native myocytes

Confirm T-type block under voltage-clamp

CYP3A4 inactivation research

Rapid, irreversible heme destruction kinetics

Verify CYP3A4 activity loss and DDI model

Ischemia-reperfusion injury models

Infarct size reduction independent of hemodynamics

Assess K_ATP channel-mediated cardioprotection

Preclinical hypertension research

Once-daily BP reduction with low edema incidence

Benchmark in rodent models vs conventional CCBs

• [1] Bezprozvanny I, Tsien RW. Voltage-dependent blockade of diverse types of voltage-gated Ca2+ channels expressed in Xenopus oocytes by the Ca2+ channel antagonist mibefradil (Ro 40-5967). Mol Pharmacol. 1995;48(3):540-549. View Source
• [2] Bittar N. Comparative antihypertensive effectiveness of once-daily mibefradil and diltiazem CD. Mibefradil Hypertension Study Group. Clin Ther. 1997;19(5):954-962. View Source
• [3] Karch FE, Pordy R, Gumbiner D, et al. Comparative efficacy and tolerability of two long-acting calcium antagonists, mibefradil and amlodipine, in essential hypertension. Mibefradil Hypertension Study Group. Clin Ther. 1997;19(6):1368-1378. View Source
• [4] Welker HA, Wiltshire H, Bullingham R. Clinical pharmacokinetics of mibefradil. Clin Pharmacokinet. 1998;35(6):405-423. View Source